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Compound of Interest

Compound Name: Proquinazid D7

Cat. No.: B12056899

Get Quote

Advanced Applications in Isotope Dilution Mass
Spectrometry & Residue Analysis
Executive Summary
Proquinazid D7 (CAS 2140327-37-1) is the stable isotope-labeled analog of Proquinazid, a

quinazolinone fungicide widely used in agriculture to control powdery mildew (Uncinula

necator) in viticulture and cereal crops.

For the analytical scientist and drug development professional, Proquinazid D7 is not merely a

reference standard; it is a critical tool for Isotope Dilution Mass Spectrometry (IDMS). It serves

as the ultimate internal standard (IS), compensating for the severe matrix effects (ion

suppression/enhancement) often encountered in complex matrices like fermented wine, soil,

and high-sugar grapes. By mimicking the physicochemical behavior of the target analyte while

remaining mass-resolvable, Proquinazid D7 ensures regulatory compliance

(SANTE/11945/2015, FDA, EPA) and data integrity in pharmacokinetic and environmental fate

studies.

Chemical Identity & Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12056899#bc-rfq
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body#technical-guide-proquinazid-d7-cas-2140327-37-1
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body#technical-guide-proquinazid-d7-cas-2140327-37-1
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body#technical-guide-proquinazid-d7-cas-2140327-37-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the structural distinction between the native and deuterated forms is vital for

predicting mass spectral behavior.

Structural Characterization
Chemical Name: 6-Iodo-2-(propoxy-d7)-3-propylquinazolin-4(3H)-one[1][2]

CAS Number: 2140327-37-1[1][3]

Parent Compound: Proquinazid (CAS 189278-12-4)[2][4][5][6]

Isotopic Modification: The hepta-deuterated label (

) is located on the 2-propoxy side chain (

).

Quantitative Data Summary
Property Native Proquinazid Proquinazid D7 (Labeled)

Molecular Formula

Molecular Weight 372.20 g/mol 379.24 g/mol (+7.04 Da)

Monoisotopic Mass 372.0335 Da 379.0774 Da

Solubility
Water: 0.93 mg/L; Acetone:

>250 g/L

Identical (Solvent effects

negligible)

LogP (

)
5.5 (Highly Lipophilic) ~5.5 (Co-elutes with native)

pKa Non-dissociative (pH 2–12) Non-dissociative

Mechanistic Context: The Power of IDMS
Why D7? The Physics of Matrix Compensation
In LC-MS/MS, co-eluting matrix components (phospholipids, pigments) compete for charge in

the electrospray ionization (ESI) source. This causes ion suppression, leading to
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underestimation of the analyte.

External Standardization: Fails to account for this suppression.

Proquinazid D7: Because the deuterium label modifies mass but not lipophilicity (LogP), the

D7 analog co-elutes perfectly with native Proquinazid. It experiences the exact same

suppression at the exact same moment.

Result: The ratio of Area(Native)/Area(D7) remains constant, yielding accurate quantification

regardless of matrix complexity.

Biological Mechanism (Parent Compound)
While D7 is an analytical tool, understanding the parent compound's biology is relevant for

metabolism studies. Proquinazid acts via signal transduction interference.[4] It does not directly

kill the fungus but inhibits the formation of the appressorium (the infection peg), effectively

preventing the fungus from penetrating the host plant cuticle.

Experimental Protocol: Validated Residue Analysis
Role: Senior Application Scientist Objective: Quantify Proquinazid in Grape Matrix using

Proquinazid D7 as Internal Standard.

Workflow Visualization
The following diagram illustrates the critical path for Isotope Dilution Mass Spectrometry

(IDMS) using Proquinazid D7.
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Mechanism of Error Correction

Homogenized Sample
(10g Grape/Soil)

INTERNAL STANDARD SPIKE
Add Proquinazid D7
(Target: 100 ng/mL)

 Critical Step: Spike BEFORE Extraction

QuEChERS Extraction
(Acetonitrile + 1% HOAc)

 Equilibrate 15 min

Phase Separation
(MgSO4 + NaOAc)

Salting Out

 Vortex & Centrifuge

dSPE Cleanup
(PSA + C18)

Remove sugars/lipids

 Aliquot Supernatant

LC-MS/MS Analysis
(MRM Mode)

 Inject 2-5 µL

Quantification
Ratio: Native Area / D7 Area
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Caption: Figure 1. IDMS Workflow ensuring Proquinazid D7 compensates for extraction losses

and ionization suppression.

Step-by-Step Methodology
Step 1: Standard Preparation[7][8]

Stock Solution: Dissolve 10 mg Proquinazid D7 in 10 mL Acetone (1 mg/mL). Store at

-20°C.

Working Solution: Dilute Stock to 10 µg/mL in Acetonitrile (ACN).

Spiking: Add 100 µL of Working Solution to 10 g of sample prior to extraction. Crucial:

Spiking before extraction corrects for recovery losses during the QuEChERS process.

Step 2: Extraction (Modified QuEChERS)
Weigh 10 g homogenized sample into a 50 mL centrifuge tube.

Add Internal Standard (Step 1.3). Vortex 1 min.

Add 10 mL ACN (containing 1% Acetic Acid). Shake vigorously for 1 min.

Add QuEChERS salts (4 g

, 1 g NaCl). Shake immediately to prevent clumping.

Centrifuge at 4000 rpm for 5 min.

Transfer 1 mL supernatant to a dSPE tube (containing 150 mg

, 25 mg PSA).

Note: For high-fat samples (seeds), add 25 mg C18.

Vortex, centrifuge, and transfer supernatant to LC vial.

Step 3: LC-MS/MS Parameters
Column: C18 (e.g., Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).
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Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Ionization: ESI Positive Mode (

).

Mass Transitions (MRM)
Accurate MRM selection is critical. Since the D7 label is on the propoxy group, fragments

retaining this group will shift by +7 Da. Fragments losing this group will match the native mass.

Compound
Precursor Ion
(m/z)

Product Ion 1
(Quantifier)

Product Ion 2
(Qualifier)

Collision
Energy (eV)

Proquinazid

(Native)
373.0 216.0 89.0 25 / 40

Proquinazid D7 380.0 223.0 (+7 shift) 89.0 (No shift) 25 / 40

Interpretation:

380 -> 223: Retains the deuterated propoxy chain. Use this for quantification to ensure

specificity.

380 -> 89: Likely the propyl group on the nitrogen or a ring fragment. If it doesn't shift, it

confirms the label is lost in this fragmentation pathway.

Handling & Stability
Storage: Powder form is stable for >2 years at 4°C. Solutions in Acetone/ACN should be

stored at -20°C.

Light Sensitivity: As an iodinated compound, Proquinazid is sensitive to photolysis. Always

use amber glassware.
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Isotopic Exchange: The C-D bonds on the propyl chain are non-exchangeable under

standard aqueous conditions (pH 2-10), ensuring label integrity during extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12056899/docs#technical-guide-proquinazid-d7-cas-
2140327-37-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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